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Cat. No.: B1293883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-acetylheptanoate, with the CAS number 24317-94-0, is an organic compound

classified as a β-keto ester. It is the ethyl ester of 2-acetylheptanoic acid. This compound is

primarily recognized for its characteristic fruity aroma, which has led to its application in the

flavor and fragrance industries.[1] Beyond its sensory properties, its chemical structure as a β-

keto ester makes it a potentially useful intermediate in various organic syntheses, including the

development of more complex molecules for the pharmaceutical and agrochemical sectors.[1]

This technical guide provides a comprehensive overview of the known properties, synthesis,

and potential applications of ethyl 2-acetylheptanoate, with a focus on data relevant to

research and development.

Physicochemical Properties
The following tables summarize the key physicochemical properties of ethyl 2-
acetylheptanoate. It is important to note that while some of these properties have been

determined experimentally, others are estimated based on computational models.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₁H₂₀O₃ [2]

Molecular Weight 200.27 g/mol [2]

Appearance
Colorless to pale yellow

liquid/oil
[1][3]

Odor Fruity [1]

Boiling Point
239.00 to 241.00 °C @ 760

mmHg117 °C @ 10 mmHg
[3][4]

Flash Point 95.5 °C (203.9 °F) [3]

Density 0.94 g/cm³ [3]

Refractive Index 1.4290-1.4320 [3]

Table 2: Solubility and Partition Coefficient

Property Value Source(s)

Water Solubility
601.2 mg/L @ 25 °C

(estimated)
[5]

Solubility in Organic Solvents
Soluble in alcohol, slightly

soluble in chloroform
[3][5]

logP (o/w) 2.759 (estimated) [5]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of ethyl 2-
acetylheptanoate. While detailed spectra are best sourced from dedicated databases, the

following provides an overview of available information.

Mass Spectrometry (MS): The NIST WebBook provides the mass spectrum (electron

ionization) for heptanoic acid, 2-acetyl-, ethyl ester.[2]
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Infrared (IR) Spectroscopy: IR spectra are available, including FTIR (capillary cell: neat) and

vapor phase IR.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR data are

available in various databases and are essential for structural elucidation.

Synthesis and Experimental Protocols
Ethyl 2-acetylheptanoate can be synthesized through several methods, with the most

common being the esterification of 2-acetylheptanoic acid with ethanol.[1] Biocatalytic methods

using lipases have also been explored as a more environmentally friendly alternative.[1]

A general and widely applicable method for the synthesis of similar esters is the Fischer-Speier

esterification. Below is a representative experimental protocol adapted from the synthesis of

ethyl heptanoate, which can be modified for the synthesis of ethyl 2-acetylheptanoate.

Representative Experimental Protocol: Fischer-Speier Esterification

Materials:

2-Acetylheptanoic acid

Anhydrous ethanol (3-5 molar excess)

Concentrated sulfuric acid (catalytic amount, ~1-2% by mass of the carboxylic acid)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Diethyl ether (for extraction)

Boiling chips

Equipment:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.smolecule.com/products/s704684
https://www.benchchem.com/product/b1293883?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Long%20chain%20alkyl%20esters%20of%202-ethylhexanoic%20acid_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Long%20chain%20alkyl%20esters%20of%202-ethylhexanoic%20acid_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b1293883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Separatory funnel

Erlenmeyer flask

Rotary evaporator (optional)

Distillation apparatus (for purification)

Procedure:

Reaction Setup: In a dry round-bottom flask, combine 2-acetylheptanoic acid with a 3 to 5-

fold molar excess of anhydrous ethanol. Add a few boiling chips to ensure smooth boiling.

Catalyst Addition: While stirring the mixture, slowly and carefully add a catalytic amount of

concentrated sulfuric acid.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle or oil bath. The reaction is typically refluxed for 2-4 hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel.

Washing:

Wash the mixture with water to remove the excess ethanol and some of the sulfuric acid.

Neutralize the remaining acid by carefully washing with a saturated sodium bicarbonate

solution until the effervescence of CO₂ ceases. Vent the separatory funnel frequently to

release pressure.

Wash the organic layer with brine to help break any emulsions and remove residual water.
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Drying: Separate the organic layer and dry it over an anhydrous drying agent like

magnesium sulfate or sodium sulfate.

Isolation: Filter or decant the dried organic solution into a pre-weighed flask. Remove the

solvent (diethyl ether and any remaining ethanol) under reduced pressure using a rotary

evaporator to yield the crude ethyl 2-acetylheptanoate.

Purification: The crude product can be purified by vacuum distillation.

Chemical Reactivity and Potential Applications
As a β-keto ester, ethyl 2-acetylheptanoate can undergo a variety of chemical reactions,

making it a versatile intermediate in organic synthesis.

Key Chemical Reactions:

Hydrolysis: Under acidic or basic conditions, the ester can be hydrolyzed back to 2-

acetylheptanoic acid and ethanol.[1]

Transesterification: Reaction with other alcohols in the presence of a catalyst can produce

different esters of 2-acetylheptanoic acid.[1]

Decarboxylation: Heating, particularly in the presence of acid or base, can lead to

decarboxylation to form 2-nonanone.[1]

Alkylation/Acylation at the α-carbon: The methylene group between the two carbonyls is

acidic and can be deprotonated by a suitable base, allowing for alkylation or acylation at this

position.

Applications:

Flavor and Fragrance: Its primary commercial use is as a flavoring agent in food products

and as a fragrance component in perfumes and cosmetics.[1]

Chemical Intermediate: It serves as a building block in the synthesis of more complex

organic molecules for potential use in the pharmaceutical and agrochemical industries.[1]
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Click to download full resolution via product page

Caption: A workflow diagram for the synthesis of Ethyl 2-acetylheptanoate.
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Caption: Key chemical reactions of Ethyl 2-acetylheptanoate.

Biological Activity and Signaling Pathways
A comprehensive literature search did not reveal any specific studies detailing the biological

signaling pathways directly modulated by ethyl 2-acetylheptanoate. Its primary biological

relevance appears to be its role as a sensory compound (flavor and aroma). While it is used as

an intermediate in the synthesis of pharmaceuticals, there is no publicly available information to
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suggest that the molecule itself has significant direct biological activity or is a modulator of

specific cellular pathways. Research in this area is lacking.

Safety and Toxicity
The available safety data for ethyl 2-acetylheptanoate is limited. It is generally considered to

have low acute toxicity.

Table 3: Safety and Toxicity Profile

Endpoint Information Source(s)

GHS Classification

Not classified as hazardous

according to GHS criteria in

many reports.

Oral Toxicity

Not determined for this specific

compound. Related

compounds have low acute

oral toxicity.

[6]

Dermal Toxicity

Not determined for this specific

compound. Related

compounds have low acute

dermal toxicity.

[6]

Inhalation Toxicity Not determined. [6]

Irritation

Esters can be potential skin

and eye irritants upon direct

contact.

[2]

It is important to handle ethyl 2-acetylheptanoate in a well-ventilated area and to use

appropriate personal protective equipment (PPE), including gloves and safety glasses, to avoid

direct contact. For detailed handling and safety information, it is recommended to consult the

Safety Data Sheet (SDS) provided by the supplier.

Conclusion
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Ethyl 2-acetylheptanoate is a β-keto ester with established applications in the flavor and

fragrance industries. Its physicochemical properties are reasonably well-documented, although

some data points are based on estimations. The synthetic routes are straightforward, with

Fischer-Speier esterification being a common method. The reactivity of the compound,

particularly at the α-carbon, makes it a potentially valuable intermediate for organic synthesis in

the fields of drug discovery and materials science. However, there is a notable gap in the

scientific literature regarding its specific biological activities and signaling pathways, as well as

detailed toxicological data. Further research in these areas would be beneficial to fully

elucidate the potential of this molecule beyond its current applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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